Cas no 2001762-48-5 (1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2001762-48-5
• MF: C₇H₁₁F₄N
• MW: 185.162555932999
• CID: 6275997
• PubChem ID: 165841578
• Update Time: 2025-10-28

1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine
• 2001762-48-5
• EN300-1946346

• Inchi： 1S/C7H11F4N/c8-5(9)6(12)1-3-7(10,11)4-2-6/h5H,1-4,12H2
• InChI Key： QDBWGEBCROIOOW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(F)F)(CC1)N)F

Computed Properties

• Exact Mass: 185.08276200g/mol
• Monoisotopic Mass: 185.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2001762-48-5 and Product Name: 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine

The compound with the CAS number 2001762-48-5 and the product name 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms in its molecular structure not only enhances its chemical stability but also imparts specific electronic properties that make it a valuable candidate for various biochemical interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to modulate metabolic pathways and improve drug bioavailability. The 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine molecule, with its bifluoromethylated cyclohexane backbone, exemplifies this trend. Its synthesis involves intricate organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve the desired molecular architecture.

The structural motif of 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine is particularly noteworthy for its potential in designing novel therapeutic agents. The fluorine atoms at the C-1 and C-4 positions contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, the cyclohexane ring provides a rigid scaffold that can be easily modified to introduce additional functional groups, thereby expanding its pharmacological repertoire.

Recent studies have highlighted the role of fluorinated amines in the development of bioactive molecules. The amine group in 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine serves as a versatile handle for further derivatization, enabling the creation of a diverse array of pharmacophores. Researchers have leveraged this compound to develop inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding. The fluorine atoms' ability to engage in hydrogen bonding and π-stacking interactions further enhances its binding affinity to biological targets.

The pharmacokinetic properties of 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine have been extensively studied to optimize its therapeutic efficacy. Preclinical trials have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including prolonged half-life and reduced susceptibility to metabolic degradation. These attributes make it an attractive candidate for oral administration and long-term therapeutic use. Additionally, its low toxicity profile suggests potential for clinical translation into novel drug candidates.

The synthesis of 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine has also spurred innovation in green chemistry practices. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and reduce environmental impact. These initiatives align with global trends toward eco-friendly pharmaceutical manufacturing processes. By integrating catalytic methods and solvent recovery systems, researchers have achieved significant improvements in both efficiency and sustainability.

Looking ahead, the future prospects of 1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine are promising. Ongoing research aims to explore its applications in treating a wide range of diseases, including oncology and neurodegenerative disorders. The compound's unique structural features offer a rich foundation for designing next-generation therapeutics with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry are expected to accelerate the discovery pipeline for fluorinated pharmaceuticals.

In conclusion,1-(difluoromethyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2001762-48-5) stands as a testament to the innovative spirit of modern pharmaceutical chemistry. Its structural complexity and versatile reactivity make it a cornerstone in the development of novel bioactive molecules. As research continues to uncover new applications for this compound, its significance in addressing global health challenges is set to grow exponentially.